Cas no 851989-92-9 (N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide)

N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide is a synthetic organic compound featuring a benzothiazolone core linked to a 4-bromophenyl group via a propanamide bridge. This structure imparts unique reactivity and potential applications in medicinal chemistry and materials science. The bromophenyl moiety enhances electrophilic substitution capabilities, while the benzothiazolone ring contributes to hydrogen bonding and π-stacking interactions. The compound's well-defined molecular architecture makes it a valuable intermediate for designing bioactive molecules or functional materials. Its crystalline nature ensures high purity and stability, facilitating precise experimental use. Researchers may explore its utility in developing enzyme inhibitors, fluorescent probes, or polymer modifiers due to its balanced lipophilicity and electronic properties.

N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide structure

851989-92-9 structure

Product Name:N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide

CAS No:851989-92-9

MF:C₁₆H₁₃BrN₂O₂S

MW:377.255621671677

CID:6304846

PubChem ID:7455287

Update Time:2025-05-23

N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide
- 851989-92-9
- N-(4-bromophenyl)-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide
- AT-057/43348280
- AKOS001141502
- F0643-0383
- Z111715456
- N-(4-bromophenyl)-3-(2-oxo-1,3-benzothiazol-3(2H)-yl)propanamide
- N-(4-bromophenyl)-3-(2-oxobenzo[d]thiazol-3(2H)-yl)propanamide
- Inchi： 1S/C16H13BrN2O2S/c17-11-5-7-12(8-6-11)18-15(20)9-10-19-13-3-1-2-4-14(13)22-16(19)21/h1-8H,9-10H2,(H,18,20)
- InChI Key： YHAUVJNEWWVOPC-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)NC(CCN1C(=O)SC2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 375.98811g/mol
Monoisotopic Mass: 375.98811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 426
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 74.7Å²

N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0643-0383-2μmol	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0643-0383-5μmol	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0643-0383-10μmol	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0643-0383-20μmol	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0643-0383-1mg	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0643-0383-2mg	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0643-0383-3mg	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0643-0383-4mg	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0643-0383-5mg	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0643-0383-10mg	N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide	851989-92-9	90%+	10mg	$79.0	2023-05-17

N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

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5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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Additional information on N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide

N-(4-Bromophenyl)-3-(2-Oxo-2,3-Dihydro-1,3-Benzothiazol-3-Yl)Propanamide: A Comprehensive Overview

The compound CAS No. 851989-92-9, commonly referred to as N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the synthesis, structure, applications, and the latest research findings related to this compound.

The molecular structure of N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide comprises a bromophenyl group attached to a propanamide backbone, which is further connected to a benzothiazole moiety. The benzothiazole ring system is known for its stability and versatility in chemical reactions. Recent studies have highlighted the role of this compound in drug design, particularly in the development of anti-inflammatory and antioxidant agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable candidate for therapeutic interventions.

One of the key areas of research on this compound involves its synthesis and optimization. Scientists have explored various synthetic routes to enhance the efficiency and scalability of its production. For instance, recent advancements in catalytic methods have enabled the synthesis of this compound with higher yields and improved purity. These developments are crucial for its potential commercialization in pharmaceuticals and specialty chemicals.

In terms of applications, N-(4-bromophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have also investigated its role in polymer chemistry, where it can serve as a building block for functional polymers with tailored properties.

Recent studies have also focused on the environmental impact of this compound. Efforts are being made to assess its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Preliminary findings suggest that it exhibits low toxicity under controlled conditions, which aligns with its potential use in pharmaceutical formulations.

In conclusion, CAS No. 851989-92-based compounds like N-(4-bromophenyl)-3-(2-Oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide) represent a promising class of molecules with diverse applications across multiple disciplines. As research continues to uncover new insights into their properties and functionalities, their role in advancing science and technology is expected to grow significantly.